Cas no 6590-93-8 (3,5-Dichlorophenyl isothiocyanate)

3,5-Dichlorophenyl isothiocyanate structure
6590-93-8 structure
Product Name:3,5-Dichlorophenyl isothiocyanate
CAS No:6590-93-8
MF:C7H3Cl2NS
MW:204.076418161392
MDL:MFCD00041072
CID:85719
PubChem ID:24871198
Update Time:2025-04-18

3,5-Dichlorophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dichlorophenyl isothiocyanate
    • 1,3-dichloro-5-isothiocyanatobenzene
    • Benzene,1,3-dichloro-5-isothiocyanato-
    • A835273
    • MFCD00041072
    • EN300-15213
    • DTXSID50216114
    • SCHEMBL1457225
    • Benzene, 1,3-dichloro-5-isothiocyanato-
    • 1,3-bis(chloranyl)-5-isothiocyanato-benzene
    • FT-0614569
    • SY012580
    • 3,5-dichloroisothiocyanatobenzene
    • J-802105
    • 1,3-Dichloro-5-isothiocyanato-benzene
    • 3,5-Dichlorophenyl isothiocyanate, 98%
    • 6590-93-8
    • AKOS005198762
    • 1,3-Dichloro-5-isothiocyanatobenzene #
    • FS-3905
    • DB-022039
    • G77563
    • DTXCID50138605
    • 3,5-DICHLOROPHENylisoTHIOCYANATE
    • MDL： MFCD00041072
    • Inchi： 1S/C7H3Cl2NS/c8-5-1-6(9)3-7(2-5)10-4-11/h1-3H
    • InChI Key： JLEMKZDHFGCHLO-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=C(C=1)N=C=S)Cl
    • BRN： 879282

Computed Properties

  • Exact Mass: 202.93600
  • Monoisotopic Mass: 202.936
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.6
  • Topological Polar Surface Area: 44.4A^2

Experimental Properties

  • Density: 1.5271 (rough estimate)
  • Melting Point: 47-50 °C(lit.)
  • Boiling Point: 274 ℃(lit.)
  • Flash Point: 113℃(235.4℉)(lit.)
  • Refractive Index: 1.6300 (estimate)
  • PSA: 44.45000
  • LogP: 3.72770
  • Sensitiveness: Moisture Sensitive

3,5-Dichlorophenyl isothiocyanate Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280,P305+P351+P338,P310
  • Hazardous Material transportation number：2928
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S22-S26-S36/37/39-S45
  • Hazardous Material Identification： C
  • Safety Term：8
  • Packing Group：III
  • Risk Phrases：R34
  • Packing Group：III
  • Hazard Level：8
  • HazardClass：8
  • PackingGroup：III

3,5-Dichlorophenyl isothiocyanate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3,5-Dichlorophenyl isothiocyanate Pricemore >>

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Apollo Scientific
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